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Compound of Interest

Compound Name: Epicocconone

Cat. No.: B1671485

While often cited for its low toxicity in biological applications, the fluorescent dye
Epicocconone requires careful handling and disposal in a laboratory setting due to the
absence of a comprehensive Safety Data Sheet (SDS). This guide provides essential safety
and logistical information, including operational and disposal protocols, to ensure the
responsible management of this compound. In the absence of definitive hazard data, a
cautious approach treating Epicocconone as a chemical of unknown toxicity is recommended.

Immediate Safety and Handling Precautions

Standard laboratory safety protocols are paramount when handling Epicocconone. All
personnel should wear appropriate Personal Protective Equipment (PPE), including:

» Safety glasses or goggles
o Chemical-resistant gloves
e Alaboratory coat

Operations should be conducted in a well-ventilated area to minimize inhalation exposure. If
handling a powdered form, take care to avoid dust generation.

Chemical and Physical Properties of Epicocconone

The following table summarizes the known properties of Epicocconone. The lack of a specific
SDS means that detailed hazard information is not publicly available.
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Property Value

Chemical Formula C23H2207

Molar Mass 410.42 g/mol

Appearance Varies; may be a solid or in solution.

Fluorescence

Emits green fluorescence (~520 nm) in agueous
solutions, shifting to orange-red (~610 nm) upon

binding to proteins.[1][2]

Solubility

Soluble in organic solvents such as dimethyl
sulfoxide (DMSO).

Hazard Classification

A definitive hazard classification is not available.
While some commercial products containing
Epicocconone are classified as non-hazardous,
the pure compound's properties are not fully
documented.[3][4]

Toxicity

Frequently described as "non-toxic" in the
context of live-cell imaging.[1][5] However,
without a formal toxicological assessment, it

should be handled with care.

Environmental Fate

Data regarding environmental persistence,
bioaccumulation, and ecotoxicity are not readily
available. Therefore, release into the

environment should be prevented.

Detailed Disposal Protocol

The following step-by-step procedure outlines the recommended protocol for the disposal of

Epicocconone waste, treating it as a standard chemical waste stream.

1. Waste Segregation:

o Solid Waste: All solid materials contaminated with Epicocconone, such as gloves, pipette

tips, and weighing papers, must be collected in a designated, leak-proof solid chemical

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://cdn.gbiosciences.com/pdfs/msds/786-645_msds.pdf
https://gelcompany.com/wp-content/uploads/2018/11/MLC-011002-09-LavaCell-MSDS.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/appendix-b-disposal-nonhazardous-laboratory-waste-down-sanitary
https://www.benchchem.com/product/b1671485?utm_src=pdf-body
https://www.benchchem.com/product/b1671485?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

waste container.

Liquid Waste: All solutions containing Epicocconone, including stock solutions, staining
buffers, and the initial rinsate from contaminated glassware, must be collected in a
designated, leak-proof liquid chemical waste container. Ensure the container material is
compatible with the solvent used.

. Container Labeling:

All waste containers must be clearly labeled as "Chemical Waste" or "Hazardous Waste" in
accordance with your institution's guidelines.

The label must include the full chemical name ("Epicocconone") and the solvent if
applicable (e.g., "Epicocconone in DMSQ"). List the approximate concentration or
percentage of each component.

Indicate the date the waste was first added to the container.
. Waste Storage:

Store waste containers in a designated satellite accumulation area (SAA) within the
laboratory.

Containers must be kept securely closed except when adding waste.

Utilize secondary containment, such as a larger, chemically resistant bin, to mitigate potential
spills.

. Final Disposal:

Once a waste container is nearly full (approximately 80% capacity), arrange for its collection
through your institution's Environmental Health and Safety (EHS) office or a licensed waste
disposal contractor.

Under no circumstances should Epicocconone waste be disposed of down the drain or in
the regular trash.
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Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of waste
generated from procedures involving Epicocconone.

@conone Waste Gen@
ldentify Waste Type

Solid Waste Liquid Waste
(e.g., contaminated consumables) (e.g., solutions, rinsates)

Collect in Labeled Collect in Labeled
Solid Chemical Waste Container Liquid Chemical Waste Container

Store in Designated Satellite Accumulation Area
with Secondary Containment

Contact Institutional EHS for Pickup

Proper Disposal

Click to download full resolution via product page

Caption: A workflow for the proper disposal of Epicocconone waste.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1671485?utm_src=pdf-body
https://www.benchchem.com/product/b1671485?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671485?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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